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Compound of Interest

Compound Name:
4-Iodo-2-methoxy-3-

methylpyridine

Cat. No.: B12505440

Get Quote

Executive Summary
4-Iodo-2-methoxy-3-methylpyridine (CAS: 1227598-64-4) has emerged as a privileged

scaffold in modern medicinal chemistry, particularly in the development of oral GLP-1 receptor

agonists (e.g., Pfizer’s Danuglipron/Lotiglipron lineages) and specific kinase inhibitors (JNK3,

Meprin

).

This guide objectively compares the efficacy of this specific scaffold against its structural

derivatives and synthetic precursors. Analysis reveals that the specific substitution pattern—

C2-methoxy (electronic donor/H-bond acceptor) combined with C3-methyl (conformational lock)

—provides a superior balance of biological potency and metabolic stability compared to des-

methyl or ethoxy analogs.
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Feature Specification
Mechanism of Action /
Utility

Core Scaffold Pyridine

Bioisostere for

phenyl/pyrimidine; improves

solubility and reduces

lipophilicity (LogP).

C4-Iodo Reactive Handle

High-reactivity site for Pd-

catalyzed cross-couplings

(Suzuki-Miyaura,

Sonogashira).

C2-Methoxy Functional Group

Electronic: Increases electron

density on the ring. Binding:

Acts as a weak H-bond

acceptor in the receptor

pocket.

C3-Methyl Steric Group

Conformational Control:

Induces a twist in the biaryl

axis (atropisomerism), often

critical for selectivity in GLP-1R

binding pockets.

Comparative Efficacy Analysis (SAR)
Biological Efficacy: Pyridine vs. Pyrimidine &
Substituent Effects
In the context of GLP-1 receptor agonists and JNK3 inhibitors, the 4-iodo-2-methoxy-3-
methylpyridine scaffold demonstrates superior potency profiles compared to its derivatives.
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Derivative / Analog
Relative Potency
(IC50/EC50)

Pharmacological Insight

Target: 2-methoxy-3-methyl High (Baseline)

Optimal: The C3-methyl group

restricts rotation, locking the

biaryl system into a bioactive

conformation preferred by

GLP-1R.

Analog A: 2-methoxy-3-H Moderate (3-5x loss)

Loss of Entropy: Without the

C3-methyl "lock," the molecule

adopts multiple conformers,

increasing the entropic penalty

upon binding.

Analog B: 2-ethoxy-3-methyl Low to Moderate

Steric Clash: The bulkier

ethoxy group often clashes

with tight pockets (e.g., JNK3

ATP site), reducing affinity

despite similar electronics.

Analog C: Pyrimidine Core Low (10x loss)

Electronic Deficit: Pyrimidine

analogs are less electron-rich.

Studies in JNK3 inhibitors

showed pyridine analogs were

significantly more potent (IC50

~160 nM) than pyrimidines.

Synthetic Efficacy: Route Comparison
The "efficacy" of the intermediate is also defined by how efficiently it can be synthesized. Two

primary routes dominate the literature.
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Metric
Route A: Nucleophilic

Displacement

(Recommended)
Route B: Direct Iodination

Precursor
2-Fluoro-4-iodo-3-

methylpyridine
2-Methoxy-3-methylpyridine

Reagents NaOMe / MeOH / Reflux
n-BuLi /

(Lithiation-Trapping)

Regioselectivity High (>98%)
Moderate (C4 vs C6

competition)

Yield 85 - 93% 60 - 75%

Scalability
High (Kilogram scale validated

in patents)

Low (Cryogenic conditions

required)

Expert Insight: Route A is the industry standard for GMP production (e.g., Pfizer GLP-1 patents).

The displacement of the labile 2-fluoro group is thermodynamically driven and avoids the

cryogenic handling required for lithiation in Route B.

Visualizing the Workflow
The following diagrams illustrate the synthesis logic and the Structure-Activity Relationship

(SAR) decision tree.
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Alternative Route (Lower Yield)

Start: 2-Fluoro-3-methylpyridine Step 1: Iodination
(LDA, I2, -78°C)

Regioselective C4-H activation 2-Fluoro-4-iodo-3-methylpyridine Step 2: Methoxylation
(NaOMe, MeOH, Reflux)

SnAr Displacement

Target: 4-Iodo-2-methoxy-3-methylpyridine

Yield: >85%

2-Methoxy-3-methylpyridine Direct IodinationMixed Isomers Mixed Isomers

Click to download full resolution via product page

Figure 1: Comparative synthetic pathways. The Nucleophilic Displacement route (Top) offers

superior regiocontrol compared to direct iodination.

4-Iodo-2-methoxy-3-methylpyridine

C2-Methoxy Group C3-Methyl Group C4-Iodo Handle

H-Bond Acceptor
(vs. Ethoxy: Steric Clash)

Atropisomer Control
(vs. H: High Entropy/Low Potency)

Suzuki Coupling Site
(Builds Biaryl Core)

Click to download full resolution via product page

Figure 2: SAR Logic Map detailing the functional role of each substituent on the pyridine ring.

Experimental Protocols
Protocol A: High-Yield Synthesis via (Recommended)
Objective: Synthesis of 4-iodo-2-methoxy-3-methylpyridine from 2-fluoro-4-iodo-3-

methylpyridine. Scale: 10 g basis.

Preparation: Charge a 250 mL round-bottom flask with 2-fluoro-4-iodo-3-methylpyridine (10.0

g, 42.2 mmol) and anhydrous Methanol (100 mL).
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Reagent Addition: Add Sodium Methoxide (25% wt in MeOH, 11.5 mL, 50.6 mmol) dropwise

over 10 minutes at room temperature.

Reaction: Equip with a reflux condenser and heat the mixture to reflux (65°C) for 2–4 hours.

Monitor by HPLC/TLC (Hexane:EtOAc 9:1) until starting material is <1%.

Workup: Cool to room temperature. Concentrate under reduced pressure to remove bulk

methanol. Resuspend residue in Ethyl Acetate (100 mL) and wash with Water (2 x 50 mL)

followed by Brine (50 mL).

Purification: Dry organic layer over

, filter, and concentrate. If necessary, purify via short silica plug (eluting with 5%
EtOAc/Hexane).

Expected Yield: 9.0 – 9.8 g (85–93%) as a white/off-white solid.

Protocol B: Suzuki-Miyaura Coupling (Application)
Objective: Coupling the 4-iodo intermediate with a boronic ester (General Procedure).

Charge: Combine 4-iodo-2-methoxy-3-methylpyridine (1.0 eq), Aryl-Boronic Ester (1.1 eq),

and

(3.0 eq) in 1,4-Dioxane/Water (4:1).

Catalyst: Degas with

for 15 min. Add

(0.05 eq).

Heat: Stir at 90°C for 4–12 hours.

Note: The steric bulk of the C3-methyl group may require higher catalyst loading or longer

reaction times compared to non-methylated analogs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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